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Compound of Interest

Compound Name: 4-Amino-3-hydroxypiperidine

CAS No.: 1206906-33-3

Cat. No.: B3320115

Get Quote

This technical guide provides an in-depth exploration of the spectroscopic signature of 4-
Amino-3-hydroxypiperidine (C₅H₁₂N₂O, MW: 116.16 g/mol [1]), a key chiral building block in

medicinal chemistry. For researchers in drug discovery and development, a thorough

understanding of the spectral characteristics of such molecules is paramount for structural

verification, purity assessment, and quality control. This document will delve into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of 4-Amino-3-
hydroxypiperidine, offering both practical experimental protocols and detailed interpretation of

the expected spectral features.

Molecular Structure and Stereochemistry
4-Amino-3-hydroxypiperidine is a saturated heterocyclic compound featuring a piperidine

ring substituted with an amino group at the 4-position and a hydroxyl group at the 3-position.

The presence of two chiral centers at C3 and C4 gives rise to four possible stereoisomers. The

stereochemistry significantly influences the molecule's biological activity and its spectroscopic

properties, particularly the NMR spectrum.

Caption: Structure of 4-Amino-3-hydroxypiperidine with atom numbering.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. For 4-Amino-3-hydroxypiperidine, both ¹H and ¹³C NMR are essential for

confirming the connectivity and stereochemistry of the molecule.

Experimental Protocol: NMR Data Acquisition
Sample Preparation: A standard operating procedure for preparing an NMR sample of a small

molecule like 4-Amino-3-hydroxypiperidine is as follows:

Weigh approximately 5-25 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.[2]

Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent in a clean, dry vial. Given

the polar nature of the analyte, deuterium oxide (D₂O) or methanol-d₄ (CD₃OD) are

appropriate choices. D₂O is often preferred as the N-H and O-H protons will exchange with

deuterium, simplifying the spectrum.

Transfer the solution to a 5 mm NMR tube.[3]

Ensure the solution is free of particulate matter. If necessary, filter the solution through a

small plug of glass wool into the NMR tube.

Instrument Parameters (for a 500 MHz Spectrometer):

¹H NMR:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Spectral Width: ~12 ppm.

Number of Scans: 16-64, depending on concentration.

Relaxation Delay (d1): 1-2 seconds.

Temperature: 298 K.

¹³C NMR:
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Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

Spectral Width: ~220 ppm.

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay (d1): 2 seconds.

Predicted ¹H NMR Data
The following table outlines the predicted ¹H NMR chemical shifts, multiplicities, and coupling

constants for 4-Amino-3-hydroxypiperidine. These predictions are based on established

chemical shift ranges for similar aliphatic amines and alcohols.

Proton Assignment
Predicted Chemical

Shift (ppm)
Multiplicity

Coupling Constants

(J, Hz)

H-2ax, H-6ax 2.9 - 3.2 ddd

J(gem) ≈ 12-13, J(ax-

ax) ≈ 10-12, J(ax-eq)

≈ 3-4

H-2eq, H-6eq 2.4 - 2.7 ddd

J(gem) ≈ 12-13, J(ax-

eq) ≈ 3-4, J(eq-eq) ≈

2-3

H-3 3.5 - 3.8 m -

H-4 2.8 - 3.1 m -

H-5ax 1.8 - 2.1 m -

H-5eq 1.4 - 1.7 m -

NH, NH₂, OH 1.5 - 4.0 (broad) s (broad)
Exchangeable with

D₂O

Interpretation of the ¹H NMR Spectrum
The proton NMR spectrum of 4-Amino-3-hydroxypiperidine is expected to be complex due to

the overlapping signals of the methylene protons on the piperidine ring.
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Ring Protons: The protons on the piperidine ring will appear in the range of approximately

1.4 to 3.8 ppm. The protons adjacent to the nitrogen (H-2 and H-6) will be the most

deshielded and appear further downfield. The axial and equatorial protons on the same

carbon are diastereotopic and will have different chemical shifts and exhibit geminal

coupling.

Methine Protons: The proton at C3 (H-3), being attached to a carbon bearing a hydroxyl

group, is expected to be in the 3.5 - 3.8 ppm region. The proton at C4 (H-4), adjacent to the

amino group, will likely be found between 2.8 and 3.1 ppm.

Exchangeable Protons: The protons of the amino (NH₂) and hydroxyl (OH) groups, as well

as the amine proton on the ring (NH), are exchangeable. In a solvent like CDCl₃, they would

appear as broad singlets. In D₂O, these protons will exchange with deuterium, and their

signals will disappear, which is a key diagnostic feature.

Stereochemistry: The coupling constants between adjacent axial protons (J(ax-ax)) are

typically large (10-12 Hz), while axial-equatorial (J(ax-eq)) and equatorial-equatorial (J(eq-

eq)) couplings are smaller. Analysis of these coupling constants in a high-resolution

spectrum can help determine the relative stereochemistry of the amino and hydroxyl groups.

[M+H]⁺
m/z 117.1022

[M+H-H₂O]⁺
m/z 99.0916- H₂O

[M+H-NH₃]⁺
m/z 100.0759

- NH₃

Click to download full resolution via product page

Caption: Predicted ESI-MS/MS fragmentation of 4-Amino-3-hydroxypiperidine.

Conclusion
The comprehensive spectroscopic analysis of 4-Amino-3-hydroxypiperidine through NMR,

IR, and MS provides a detailed and validated fingerprint of the molecule. By understanding the

expected spectral data and the underlying principles of each technique, researchers can
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confidently verify the structure and purity of this important synthetic intermediate, ensuring the

integrity of their downstream applications in drug development and medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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